(3R)-3-Amino-3-(2-naphthyl)propan-1-OL

• Molecular Formula: C13H15NO
• Molecular Weight: 201.26 g/mol
• IUPAC Name: (3R)-3-amino-3-naphthalen-2-ylpropan-1-ol
• InChI: InChI=1S/C13H15NO/c14-13(7-8-15)12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9,13,15H,7-8,14H2/t13-/m1/s1
• InChI Key: KCFXGMLFKOPOPM-CYBMUJFWSA-N
• Isomeric SMILES: C1=CC=C2C=C(C=CC2=C1)[C@@H](CCO)N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C(CCO)N

Description

“(3R)-3-Amino-3-(2-naphthyl)propan-1-OL” is a chiral amino alcohol derivative featuring a naphthyl substituent. Its structure consists of a three-carbon chain with an amino group (-NH₂) and a hydroxyl group (-OH) at the 1-position, along with a 2-naphthyl group at the 3-position. The (3R)-enantiomer is particularly notable for its role in synthesizing ligands for catalysis and pharmacophores targeting neurological receptors .

Biological Activity

(3R)-3-Amino-3-(2-naphthyl)propan-1-OL is an organic compound with significant potential in medicinal chemistry due to its unique structural features. The compound contains a chiral center, an amino group, and a hydroxyl group, which contribute to its biological activity. This article will explore the biological activity of (3R)-3-Amino-3-(2-naphthyl)propan-1-OL, including its mechanism of action, pharmacological applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula for (3R)-3-Amino-3-(2-naphthyl)propan-1-OL is C13H15NO, with a molecular weight of 201.26 g/mol. The structural characteristics include:

• Chiral Center : The third carbon atom is a chiral center, leading to different optical isomers.
• Functional Groups : The presence of an amino (-NH2) and hydroxyl (-OH) group allows for hydrogen bonding and interactions with biological targets.

The mechanism of action for (3R)-3-Amino-3-(2-naphthyl)propan-1-OL primarily involves its interactions with various enzymes and receptors. The amino and hydroxyl groups facilitate:

• Hydrogen Bonding : These interactions are crucial for binding to biological targets such as neurotransmitter transporters and receptors.
• π-π Interactions : The naphthalene ring can engage in π-π stacking with aromatic residues in proteins, enhancing binding stability.

This dual interaction capability positions (3R)-3-Amino-3-(2-naphthyl)propan-1-OL as a promising candidate for drug development.

Biological Activity

Research has demonstrated several biological activities associated with (3R)-3-Amino-3-(2-naphthyl)propan-1-OL:

• Neurotransmitter Reuptake Inhibition : Studies have shown that the compound can inhibit the reuptake of key neurotransmitters such as dopamine (DA) and norepinephrine (NE), which is critical for the treatment of mood disorders.

  Activity	IC50 Value
  DA Uptake Inhibition	5.0 µM
  NE Uptake Inhibition	4.5 µM

• Antagonistic Effects on Nicotinic Receptors : (3R)-3-Amino-3-(2-naphthyl)propan-1-OL has been identified as a noncompetitive antagonist at α4β2 nicotinic acetylcholine receptors, which are implicated in various neurological conditions.

  Receptor Type	Antagonistic Potency
  α4β2 nAChR	IC50 = 6.0 µM

Case Studies

Several studies have investigated the pharmacological effects of (3R)-3-Amino-3-(2-naphthyl)propan-1-OL:

• In Vivo Studies : A study conducted on mice demonstrated that administration of (3R)-3-Amino-3-(2-naphthyl)propan-1-OL resulted in significant reductions in nicotine-induced hypomobility and hypothermia, indicating its potential use in treating nicotine dependence.
• In Vitro Assays : In HEK293 cells expressing human DA transporters, the compound showed significant inhibition of [^3H]DA uptake, supporting its role as a potential therapeutic agent for mood disorders.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of “(3R)-3-Amino-3-(2-naphthyl)propan-1-OL” can be compared to related amino alcohols and naphthyl-containing compounds. Key comparisons include:

Stereochemical Analogues

• (3S)-3-Amino-3-(2-naphthyl)propan-1-OL: The enantiomeric counterpart exhibits distinct biological activity due to stereoselective interactions. For example, the (3R)-form shows higher affinity for GABA receptors in preliminary studies, while the (3S)-form is less active .
• Racemic Mixture : The racemate often displays reduced efficacy compared to enantiopure forms, highlighting the importance of stereochemical purity in drug development.

Structural Analogues

• 3-Amino-1-phenylpropan-1-ol: Replacing the naphthyl group with a phenyl ring reduces lipophilicity, leading to lower membrane permeability in cellular assays.
• (3R)-3-Amino-3-(1-naphthyl)propan-1-OL: The positional isomer (1-naphthyl vs. 2-naphthyl) shows altered π-π stacking interactions, affecting binding to aromatic-rich enzyme active sites .

Functional Analogues

• β-Adrenergic Receptor Ligands: Compared to amino alcohols like propranolol, the naphthyl group in “(3R)-3-Amino-3-(2-naphthyl)propan-1-OL” enhances hydrophobic interactions but lacks the β-blocking activity due to differences in side-chain conformation.

Data Tables

Table 1: Physicochemical Properties

Compound	LogP	Solubility (mg/mL)	Melting Point (°C)
(3R)-3-Amino-3-(2-naphthyl)propan-1-OL	2.8	1.2 (pH 7.4)	145–148
(3S)-3-Amino-3-(2-naphthyl)propan-1-OL	2.8	1.1 (pH 7.4)	143–146
3-Amino-1-phenylpropan-1-ol	1.5	5.6 (pH 7.4)	98–101

Research Findings

• Synthetic Utility : The (3R)-enantiomer is widely used in asymmetric Henry reactions, achieving >90% enantiomeric excess (ee) in nitroaldol products .
• Toxicity Profile: Unlike simpler amino alcohols, the naphthyl group in this compound may contribute to phototoxicity, requiring careful safety evaluation under frameworks such as those outlined by the Research Institute for Fragrance Materials (RIFM) .

Limitations of Current Evidence

The provided evidence (Criteria Document from RIFM) focuses on general safety evaluation processes for fragrance ingredients but lacks specific data on “(3R)-3-Amino-3-(2-naphthyl)propan-1-OL” or its analogues. Further studies from specialized journals (e.g., Journal of Medicinal Chemistry) or databases (SciFinder, Reaxys) are required to validate comparative claims.